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Technical Support Center: Ulexite Fertilizer
Applications
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and agricultural professionals working with ulexite-based

fertilizers. Our goal is to help you optimize experimental design and minimize the leaching of

boron to ensure its efficient delivery to target crops.

Frequently Asked Questions (FAQs) &
Troubleshooting Guides
Q1: My experiments in sandy soil show significant boron loss, even when using slow-release

ulexite. What's causing this and how can I mitigate it?

A1: Boron, primarily in the form of uncharged boric acid in most soil pH ranges, is highly mobile

and prone to leaching in coarse-textured sandy soils which have low water and nutrient holding

capacities.[1][2] While ulexite is a slow-release source, heavy rainfall or irrigation can still lead

to substantial boron loss before it can be taken up by plants.[3]

Troubleshooting Steps:

Increase Soil Organic Matter (OM): Amending sandy soil with organic matter like compost

can significantly reduce boron leaching.[1] Organic matter provides more adsorption sites for
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boron, holding it in the root zone.[1][4] In a study on sandy Oxisol, ulexite applied to soil with

high organic matter showed 27-48% less boron leaching compared to other boron sources.

[1][5]

Adjust Soil pH: Boron availability and leaching are highly dependent on soil pH.[4][6]

Leaching is generally higher in acidic soils (pH < 6.5).[6][7] Increasing the soil pH by applying

lime can enhance boron adsorption to soil particles, thereby reducing its mobility and loss.[4]

[6][8] On average, boron leaching was found to be 58% higher in unlimed soil (pH 4.6)

compared to limed soil (pH 6.6).[6][8]

Optimize Irrigation: Manage irrigation to avoid over-saturating the soil. Apply water in shorter,

more frequent intervals rather than large volumes at once to minimize deep percolation.

Q2: I'm observing inconsistent boron release from my ulexite granules. Could the physical

properties of the fertilizer be a factor?

A2: Yes, the physical properties of the ulexite granules, particularly their size, can influence the

rate of boron release. While specific quantitative data on granule size and leaching is limited in

the provided search results, the principle of surface area to volume ratio applies.

Troubleshooting Steps:

Granule Size: Finer ulexite particles have a larger surface area, which generally leads to a

faster dissolution and release of boron. Conversely, larger, harder granules will release boron

more slowly.[9] For a more sustained, long-term release and to minimize leaching, using

larger granules (e.g., 2-4 mm) is recommended.[10]

Hardness and Integrity: Ensure the ulexite granules are hard and do not easily break down

into dust, which would accelerate boron release.[9]

Co-granulation Effects: Be aware that co-granulating ulexite with highly soluble fertilizers,

such as mono-ammonium phosphate (MAP), can increase the dissolution rate of ulexite and

lead to faster boron release and potentially greater leaching.[11]

Q3: How does ulexite's boron release compare to other boron fertilizers in different soil types?
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A3: Ulexite's boron release is significantly slower and more gradual compared to highly water-

soluble sources like boric acid or sodium borates (e.g., Granubor®), especially in soils with a

higher potential for leaching.[12][13]

Key Findings from Comparative Studies:

Sandy vs. Clay Soil: In a 280-day study, granulated ulexite released about 39.8-45.4% of its

boron in sandy soil (pH 4.7), whereas the highly soluble Granubor® released 99.7%.[12][13]

In clayey soil (pH 4.1), ulexite released 34.4-35.2% of its boron, while Granubor® released

99.5%.[12][13] This demonstrates that while soil type influences the exact percentage,

ulexite consistently provides a slower release.

Long-Term Release: Another study showed ulexite releasing approximately 20% of its boron

in just under 10 weeks, 40% by 25 weeks, and 80% by 60 weeks, confirming its long-term

release profile.[14]

This slower release is advantageous in preventing toxicity and ensuring a sustained supply of

boron to the crop throughout its growth cycle.[3][10]

Data Presentation
Table 1: Comparative Boron Release from Ulexite and Other Fertilizers
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Fertilizer
Type

Soil Type Soil pH
Duration
(Days)

% Boron
Released

Reference

Granulated

Ulexite

(Argentina)

Sandy 4.7 280 45.4% [12][13]

Granulated

Ulexite

(Bolivia)

Sandy 4.7 280 39.8% [12][13]

Granubor®

(Sodium

Tetraborate)

Sandy 4.7 280 99.7% [12][13]

Granulated

Ulexite

(Argentina)

Clayey 4.1 280 35.2% [12][13]

Granulated

Ulexite

(Bolivia)

Clayey 4.1 4.1 34.4% [12][13]

Granubor®

(Sodium

Tetraborate)

Clayey 4.1 280 99.5% [12][13]

Ulexite
Sandy (High

OM)
- -

Lower by 27-

48% vs. other

sources

[1][5]

Ulexite

Sand

Leaching

Column

- ~70 ~20% [14]

Ulexite

Sand

Leaching

Column

- ~175 ~40% [14]

Ulexite

Sand

Leaching

Column

- ~280 ~60% [14]
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Ulexite

Sand

Leaching

Column

- ~420 ~80% [14]

Experimental Protocols
Protocol: Measuring Boron Leaching from Ulexite Using Soil Columns

This protocol describes a laboratory method to quantify and compare the leaching of boron

from ulexite fertilizer under controlled conditions.

Objective: To determine the cumulative release and leaching of boron from granulated ulexite
over a simulated time period.

Materials:

Polyvinyl chloride (PVC) columns (e.g., 30-50 cm long, 5-10 cm inner diameter).

End caps for columns, with a drainage port in the bottom cap.

Glass wool or nylon mesh.

The soil of interest (e.g., sandy loam), sieved (2 mm) and air-dried.

Granulated ulexite fertilizer of a known boron concentration.

Distilled or deionized water.

Leachate collection vessels (e.g., glass beakers or bottles).

Analytical equipment for boron quantification (e.g., Inductively Coupled Plasma Atomic

Emission Spectrometry - ICP-AES).

Methodology:

Column Preparation:
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Place a layer of glass wool or nylon mesh at the bottom of each PVC column to prevent

soil loss.

Weigh a specific amount of air-dried soil (e.g., 1.5 kg) and pack it into each column to a

uniform bulk density.[6] The column should be filled to a specific height (e.g., 30 cm).[2]

Fertilizer Application:

Calculate the amount of ulexite fertilizer needed to achieve a target application rate (e.g.,

equivalent to 2 kg B/ha).

Carefully apply the granulated ulexite to the surface of the soil in each column or mix it

into the top few centimeters, depending on the experimental design.[6] Include control

columns with no fertilizer.

Leaching Simulation:

Saturate the soil columns from the bottom by placing them in a tray of distilled water until

the surface is moist. Allow them to drain freely for 24-48 hours to reach field capacity.

Begin the leaching events. Apply a known volume of distilled water (e.g., 300 mL,

equivalent to a specific rainfall amount) to the top of each column at regular intervals (e.g.,

once a week for 15 weeks).[6][8]

Collect the entire volume of leachate that drains from the bottom of each column after

each event.[15]

Sample Analysis:

Measure and record the volume of leachate collected from each column.

Filter the leachate samples if necessary.

Determine the boron concentration in each leachate sample using ICP-AES or another

suitable method.[16]

Data Calculation:
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Calculate the mass of boron leached in each event: Mass of B (mg) = B concentration

(mg/L) * Leachate volume (L)

Calculate the cumulative boron leached over time by summing the mass of boron from

each sequential leaching event.

Express the cumulative boron leached as a percentage of the total boron initially applied

to the column.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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